Orthoperiodate(2-)

• Molecular Formula: H3IO6-2
• Molecular Weight: 225.92 g/mol
• IUPAC Name: trihydroxy-dioxido-oxo-λ7-iodane
• InChI: InChI=1S/H5IO6/c2-1(3,4,5,6)7/h(H5,2,3,4,5,6,7)/p-2
• InChI Key: TWLXDPFBEPBAQB-UHFFFAOYSA-L
• SMILES: OI(=O)(O)(O)([O-])[O-]

Description

Orthoperiodate(2-) is a divalent inorganic anion obtained by removal of two of the five protons from orthoperiodic acid It is an orthoperiodate ion and a divalent inorganic anion. It is a conjugate base of an orthoperiodate(1-). It is a conjugate acid of an orthoperiodate(3-).

Scientific Research Applications

Chemical Synthesis and Properties

Orthoperiodate(2-) has been a subject of research due to its involvement in chemical synthesis and properties. The orthoperiodates of calcium, strontium, and barium were prepared through solid-state reactions, highlighting the reactivity and potential applications of orthoperiodate(2-) in synthesizing new materials. These compounds were formed by reacting metal iodides or metal iodates with oxygen, resulting in products with distinct crystal structures and luminescence properties, especially when doped with europium (Hummel et al., 2015). Additionally, orthoperiodate(2-) was revisited in aqueous solutions, challenging the previously accepted structures and equilibria of periodate ions in solution. The study proposed that orthoperiodate exists with its deprotonated siblings, revising the understanding of periodate chemistry (Kemsley, 2017).

Material Science and Luminescence

In material science, the study of orthoperiodates also plays a significant role. The synthesis and characterization of cesium orthoperiodates, for instance, provide insights into the material properties and potential applications in various fields. The ability of certain cesium orthoperiodate hydrates to add water molecules without changing their unit cell parameters indicates unique material properties, which could be crucial for specific applications (Nikitina & Nikitina, 2005).